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Compound of Interest

Compound Name: Boc-Thr(Me)-OH

Cat. No.: B558113 Get Quote

An In-depth Technical Guide to the Safe Handling of Boc-Thr(Me)-OH

Disclaimer: Specific safety data sheets (SDS) for Boc-Thr(Me)-OH (N-tert-Butoxycarbonyl-N-

methyl-L-threonine) were not readily available in the public domain at the time of this writing.

The following information is a compilation of safety data for structurally similar Boc-protected

amino acids and general best practices for handling such laboratory chemicals. Researchers,

scientists, and drug development professionals should always consult the specific SDS

provided by the supplier before handling any chemical and perform their own risk assessment.

Chemical Identification
Identifier Value

Chemical Name
Boc-Thr(Me)-OH; N-tert-Butoxycarbonyl-N-

methyl-L-threonine

Synonyms Boc-N-Me-L-Thr-OH

CAS Number 101759-72-2[1]

Molecular Formula C10H19NO5[1][2]

Molecular Weight 233.26 g/mol [1][2]

Structure
(2S,3R)-2-((tert-butoxycarbonyl)

(methyl)amino)-3-hydroxybutanoic acid

Hazard Identification and Classification
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While a specific GHS classification for Boc-Thr(Me)-OH is not available, related Boc-protected

amino acids are generally considered to have low acute toxicity. However, as with any

laboratory chemical, caution is advised. Potential hazards may include:

Skin and Eye Irritation: Direct contact with the powder or solution may cause irritation.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

Unknown Toxicological Properties: The toxicological properties of this specific compound

have not been thoroughly investigated.[3]

It is prudent to handle Boc-Thr(Me)-OH as a potentially hazardous substance.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties.

Property Value Source

Appearance White powder [1]

Purity ≥ 98% (NMR) [1]

Solubility Slightly soluble in water. [4]

Storage Temperature 0-8°C or -20°C [1][5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[6][7]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[6]
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Avoid direct contact with skin and eyes.[3]

Minimize dust generation during handling.[6]

Wash hands thoroughly after handling.[6]

Storage
Store in a tightly sealed container in a cool, dry place.[4][5][7]

Recommended storage temperatures are typically refrigerated (0-8°C) or frozen (-20°C) to

prevent degradation.[1][5]

Keep away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection
The following table outlines the recommended personal protective equipment.

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area. A chemical fume

hood is recommended for procedures that may

generate dust.[6][7]

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[6]

Skin Protection Wear compatible chemical-resistant gloves.[6]

Body Protection Wear a lab coat.

Respiratory Protection
If dust is generated, a NIOSH-approved N95 or

higher-rated respirator may be necessary.[6]

First-Aid Measures
In case of exposure, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.[3][7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[3][7]

Experimental Protocols
General Weighing and Solution Preparation Protocol

Preparation: Before opening the container, allow it to equilibrate to room temperature to

prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Boc-Thr(Me)-OH
powder using a clean spatula and weigh boat.

Dissolution: Add the powder to the desired solvent in a suitable container. Mix gently until

fully dissolved.

Storage of Solution: If not for immediate use, store the solution in a tightly sealed container

at the recommended temperature, protected from light if necessary.

Visualizations
Risk Assessment and Management Workflow
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The following diagram illustrates a logical workflow for assessing and managing the risks

associated with handling Boc-Thr(Me)-OH.

Risk Assessment Workflow for Boc-Thr(Me)-OH

Identify Hazards
(Chemical Properties, SDS)

Assess Risks
(Exposure Potential, Severity)

Evaluate

Implement Control Measures
(PPE, Engineering Controls)

Mitigate

Develop Safe Work Procedures

Document

Conduct Experiment

Execute

Review and Update
(Incident Analysis, New Information)

Feedback

Re-evaluate

Click to download full resolution via product page

Caption: Risk assessment and management workflow for Boc-Thr(Me)-OH.
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Hierarchy of Controls for Personal Protective Equipment
(PPE)
This diagram illustrates the hierarchy of controls to minimize exposure to Boc-Thr(Me)-OH,

with the most effective measures at the top.

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a safer alternative)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of controls for safe handling of Boc-Thr(Me)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b558113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

